Cas no 2229548-69-8 (1-(2-azidoethyl)-2-(propan-2-yl)benzene)

• Product Name: 1-(2-azidoethyl)-2-(propan-2-yl)benzene
• CAS No: 2229548-69-8
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 6536673
• PubChem ID: 150712212
• Update Time: 2025-05-27

1-(2-azidoethyl)-2-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-2-(propan-2-yl)benzene
• EN300-1750361
• 2229548-69-8

• Inchi： 1S/C11H15N3/c1-9(2)11-6-4-3-5-10(11)7-8-13-14-12/h3-6,9H,7-8H2,1-2H3
• InChI Key： JODAEALHRUTKAX-UHFFFAOYSA-N
• SMILES： N(CCC1C=CC=CC=1C(C)C)=[N+]=[N-]

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(2-azidoethyl)-2-(propan-2-yl)benzene

Comprehensive Overview of 1-(2-azidoethyl)-2-(propan-2-yl)benzene (CAS No. 2229548-69-8): Properties, Applications, and Innovations

In the realm of organic chemistry, 1-(2-azidoethyl)-2-(propan-2-yl)benzene (CAS No. 2229548-69-8) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This aromatic derivative, characterized by its azidoethyl and isopropyl functional groups, serves as a pivotal intermediate in pharmaceutical research, material science, and bioconjugation technologies. Its molecular formula, C₁₁H₁₅N₃, underscores its potential for click chemistry reactions, a trending topic in synthetic methodologies.

The compound’s azide group (-N₃) is particularly noteworthy, as it enables efficient cycloaddition reactions with alkynes, a process widely exploited in drug discovery and polymer science. Researchers are increasingly leveraging this property to develop targeted drug delivery systems and bioorthogonal probes, addressing contemporary demands for precision medicine. Moreover, its benzene ring and isopropyl substituent enhance stability, making it suitable for high-temperature applications in advanced materials.

Recent studies highlight the role of 1-(2-azidoethyl)-2-(propan-2-yl)benzene in proteomics and glycobiology, where its azide moiety facilitates labeling of biomolecules without disrupting native biological functions. This aligns with the growing focus on non-invasive imaging techniques and diagnostic tools, topics frequently searched in academic and industrial forums. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions—resonates with the global push for sustainable synthesis.

From an industrial perspective, the compound’s scalability and compatibility with flow chemistry systems have garnered attention. Manufacturers are optimizing its production to meet the rising demand for high-purity intermediates in OLED materials and liquid crystal displays, sectors experiencing exponential growth due to advancements in flexible electronics. Notably, its low toxicity profile (when handled under standard protocols) positions it favorably compared to traditional azide derivatives.

Innovations in catalysis further amplify the utility of CAS No. 2229548-69-8. For instance, its integration into metal-organic frameworks (MOFs) has opened avenues for heterogeneous catalysis, a hot topic in renewable energy research. Users searching for “azide-functionalized MOFs” or “click chemistry in energy storage” will find this compound highly relevant, as it bridges gaps between molecular design and functional material development.

In summary, 1-(2-azidoethyl)-2-(propan-2-yl)benzene exemplifies the convergence of synthetic elegance and practical utility. Its adaptability across disciplines—from biomedical engineering to nanotechnology—ensures its prominence in both academic literature and industrial patents. As research continues to unravel its potential, this compound is poised to play a transformative role in next-generation scientific breakthroughs.